Cas no 138683-69-9 (1-vinyl-8-hydroxy-beta-carboline)

1-vinyl-8-hydroxy-beta-carboline structure
138683-69-9 structure
Product Name:1-vinyl-8-hydroxy-beta-carboline
CAS No:138683-69-9
MF:C13H10N2O
MW:210.23130273819
CID:902349
PubChem ID:5353368
Update Time:2025-04-19

1-vinyl-8-hydroxy-beta-carboline Chemical and Physical Properties

Names and Identifiers

    • 1-vinyl-8-hydroxy-beta-carboline
    • 1-ethenyl-9H-pyrido[3,4-b]indol-8-ol
    • 1-ethenyl-9H-beta-carbolin-8-ol
    • 1-Ethenyl-9H-pyrido(3,4-b)indol-8-ol
    • 1-Vhb-carboline
    • 9H-Pyrido(3,4-b)indol-8-ol, 1-ethenyl-
    • DTXSID00930191
    • 1-vinyl-8-hydroxy-b-carboline
    • NSC692206
    • 138683-69-9
    • NSC-692206
    • CHEMBL444237
    • Inchi: 1S/C13H10N2O/c1-2-10-12-9(6-7-14-10)8-4-3-5-11(16)13(8)15-12/h2-7,15-16H,1H2
    • InChI Key: RZWQZVWQFRVQCI-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2=C1NC1C(C=C)=NC=CC2=1

Computed Properties

  • Exact Mass: 210.0794
  • Monoisotopic Mass: 210.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 22
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • PSA: 48.91
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